Cas no 2375267-77-7 (1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride)

• Product Name: 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride
• CAS No: 2375267-77-7
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 5904003
• PubChem ID: 165750684
• Update Time: 2025-06-09

1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6490948
• 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride
• 2375267-77-7

• Inchi： 1S/C8H13N3.ClH/c1-11-5-3-8(10-11)7-2-4-9-6-7;/h3,5,7,9H,2,4,6H2,1H3;1H
• InChI Key： AYRXJOOLIYIWHZ-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2C=CN(C)N=2)C1

Computed Properties

• Exact Mass: 187.0876252g/mol
• Monoisotopic Mass: 187.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride

Introduction to 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride (CAS No. 2375267-77-7)

1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2375267-77-7, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this hydrochloride salt incorporates a pyrazole core substituted with a methyl group and a pyrrolidine moiety, which contributes to its distinct pharmacological profile.

The pyrazole ring is a heterocyclic aromatic compound that serves as a versatile scaffold in drug design, exhibiting a wide range of biological activities. In particular, the presence of the pyrrolidin-3-yl group introduces additional functional flexibility, enabling interactions with biological targets that are not typically accessible to simpler pyrazole derivatives. This structural feature makes 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in pharmaceutical research have highlighted the importance of structurally diverse compounds in addressing complex diseases. The 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride compound has been investigated for its potential role in modulating various biological pathways, including those relevant to inflammation, pain, and neurodegenerative disorders. Its ability to interact with multiple targets suggests that it may serve as a lead compound for the development of multifunctional drugs.

One of the most compelling aspects of this compound is its synthetic accessibility. The hydrochloride salt form enhances its solubility and stability, making it more suitable for both preclinical and clinical studies. Researchers have leveraged modern synthetic methodologies to optimize the production process, ensuring high purity and yield. These improvements have facilitated more efficient exploration of its pharmacological properties.

In the context of drug discovery, 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride has been subjected to rigorous in vitro and in vivo testing to evaluate its efficacy and safety profiles. Preliminary studies have demonstrated promising results in models of inflammation and pain management, indicating that it may possess significant therapeutic potential. Additionally, its interaction with biological receptors has been analyzed using computational modeling techniques, providing insights into its mechanism of action.

The integration of 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride into drug development pipelines aligns with current trends toward personalized medicine and targeted therapy. Its unique structural features allow for fine-tuning of pharmacokinetic properties, which is crucial for optimizing drug delivery and patient outcomes. As such, this compound represents an important asset in the ongoing effort to develop innovative treatments for a variety of medical conditions.

Future research directions include further elucidation of the compound's mechanism of action and identification of potential side effects or interactions with other drugs. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these studies and bring this promising compound closer to clinical application. The growing body of evidence supporting the therapeutic potential of 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride underscores its significance as a research tool and a candidate for future drug development.

The chemical synthesis and characterization of this compound have also contributed to the broader understanding of heterocyclic chemistry. The methodologies developed for producing 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride have provided valuable insights into optimizing reaction conditions and improving yields for similar compounds. These advancements are likely to have broader implications for the synthesis of other pharmacologically active molecules.

In summary, 1-methyl-3-(pyrrolidin-3-yi)-1H-pyrazole hydrochloride (CAS No. 2375267 - 77 - 7) stands out as a noteworthy compound in pharmaceutical chemistry due to its unique structure, potential therapeutic applications, and synthetic advantages. Its investigation represents an important step forward in drug discovery efforts aimed at addressing unmet medical needs.